6-(Furan-2-yl)-2-oxo-1,2-dihydropyridine-3-carbonitrile

• IUPAC Name: 6-(furan-2-yl)-2-oxo-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C10H6N2O2/c11-6-7-3-4-8(12-10(7)13)9-2-1-5-14-9/h1-5H,(H,12,13)
• InChI Key: PQKKNEIVRPZRNA-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CC=C(C(=O)N2)C#N
• Molecular Formula: C10H6N2O2
• DSSTOX Substance ID: DTXSID90372627
• Molecular Weight: 186.17 g/mol
• CAS RN: 56304-75-7

Description

“6-(Furan-2-yl)-2-oxo-1,2-dihydropyridine-3-carbonitrile” is a chemical compound with a molecular weight of 186.17. It is a powder at room temperature and has a melting point between 298-300°C.

Synthesis Analysis

The synthesis of similar compounds often involves the use of Vilsmeier conditions, which involve the use of DMF/POCl3. Other methods include the use of a lithium base for deprotonation, followed by quenching with D2O.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code: 1S/C10H6N2O2/c11-6-7-3-4-8 (12-10 (7)13)9-2-1-5-14-9/h1-5H, (H,12,13).

Physical And Chemical Properties Analysis

“this compound” is a powder at room temperature with a melting point between 298-300°C. It has a molecular weight of 186.17 and is stored at room temperature.

Scientific Research Applications

Luminescent Materials

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Antibacterial Activity

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Ergogenic Effects

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Mechanism of Action

Target of Action

This compound is a furan derivative, and furan derivatives have been found to exhibit a wide range of biological activities . .

Mode of Action

Furan derivatives are known to interact with multiple receptors

Biochemical Pathways

Furan derivatives are known to possess various biological activities , suggesting that they may impact multiple biochemical pathways.

Result of Action

While furan derivatives are known to have various biological activities

Action Environment

Furan platform chemicals derived from biomass have been suggested as green alternatives to petroleum-based compounds , indicating that environmental factors could potentially influence their action.

Synthesis routes and methods

Procedure details

A suspension of 3-(dimethylamino)-1-(2-furyl)-2-propen-1-one (15.0 g, 90.9 mmol), 2-cyanoacetamide (8.5 g, 101 mmol) and potassium carbonate (38.0 g, 275 mmol) in dimethyl sulfoxide (80 ml) was stirred at 120 to 140° C. for 21 hours. After cooling as it was, the reaction mixture was diluted with water. After adjusting to pH 3 with conc. hydrochloric acid, the resulting solid was collected by filtration and washed with water, to give the title compound (13.0 g, 77%) as a brown solid.